Penbfa
Penbfa
Brand Name:
Vulcanchem
CAS No.:
100037-00-1
VCID:
VC20798508
InChI:
InChI=1S/C14H18BrN3O4/c15-12-10-11(22-14(12)18(20)21)4-5-13(19)16-6-9-17-7-2-1-3-8-17/h4-5,10H,1-3,6-9H2,(H,16,19)/b5-4+
SMILES:
C1CCN(CC1)CCNC(=O)C=CC2=CC(=C(O2)[N+](=O)[O-])Br
Molecular Formula:
C14H18BrN3O4
Molecular Weight:
372.21 g/mol
Penbfa
CAS No.: 100037-00-1
Cat. No.: VC20798508
Molecular Formula: C14H18BrN3O4
Molecular Weight: 372.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 100037-00-1 |
|---|---|
| Molecular Formula | C14H18BrN3O4 |
| Molecular Weight | 372.21 g/mol |
| IUPAC Name | (E)-3-(4-bromo-5-nitrofuran-2-yl)-N-(2-piperidin-1-ylethyl)prop-2-enamide |
| Standard InChI | InChI=1S/C14H18BrN3O4/c15-12-10-11(22-14(12)18(20)21)4-5-13(19)16-6-9-17-7-2-1-3-8-17/h4-5,10H,1-3,6-9H2,(H,16,19)/b5-4+ |
| Standard InChI Key | DBWAFIOKIWKATM-SNAWJCMRSA-N |
| Isomeric SMILES | C1CCN(CC1)CCNC(=O)/C=C/C2=CC(=C(O2)[N+](=O)[O-])Br |
| SMILES | C1CCN(CC1)CCNC(=O)C=CC2=CC(=C(O2)[N+](=O)[O-])Br |
| Canonical SMILES | C1CCN(CC1)CCNC(=O)C=CC2=CC(=C(O2)[N+](=O)[O-])Br |
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